Cas no 33107-14-1 ( )
structure
Product Name:
CAS No:33107-14-1
MF:C15H10N3O4
MW:296.257603168488
CID:917608
PubChem ID:433773
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-dinitrophenyl)isoquinolin-2-ium
- 2-(2,4-Bis(hydroxy(oxido)amino)phenyl)-2lambda(5)-isoquinoline
- 2-(2,4-Dinitro-phenyl)-isochinolinium, Chlorid
- 2-(2,4-Dinitrophenyl)isochinoliniumchlorid
- 2-(2,4-dinitrophenyl)isoquinolinium chloride
- 2-(2,4-dinitrophenyl)-isoquinolinium chloride
- 2-(2,4-dinitro-phenyl)-isoquinolinium, chloride
- AC1L8W3E
- NCI60_002976
- NSC338048
- VX3W83Q3RM
- 127598-29-2
- cid_10735291
- 2-(2,4-Bis(hydroxy(oxido)amino)phenyl)-2.lambda.~5~-isoquinoline
- 2-(2,4-dinitrophenyl)-2lambda5-isoquinolin-2-ylium
- BDBM59079
- 2-(2,4-dinitrophenyl)isoquinolin-2-ium;chloride
- Isoquinolinium, 2-(2,4-dinitrophenyl)-
- CHEMBL1626353
- E?-isoquinolin-2-ylium
- SMR000841217
- 33107-14-1
- MLS001241054
- 2-(2,4-Dinitrophenyl)isoquinolinium
- 2-(2,4-dinitrophenyl)-2
- NSC 338048
- NCGC00247386-01
- DTXSID80186775
-
-
- Inchi: 1S/C15H10N3O4/c19-17(20)13-5-6-14(15(9-13)18(21)22)16-8-7-11-3-1-2-4-12(11)10-16/h1-10H/q+1
- InChI Key: VOBRDRJWLHTGSG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1[N+]1C=CC2C=CC=CC=2C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 296.0672
- Monoisotopic Mass: 296.06713081g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.5Ų
Experimental Properties
- PSA: 90.16
- LogP: 0.98330
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1250133-50mg |
2-(2,4-Dinitrophenyl)isoquinolinium chloride |
33107-14-1 | 95% | 50mg |
$425 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1250133-100mg |
2-(2,4-Dinitrophenyl)isoquinolinium chloride |
33107-14-1 | 95% | 100mg |
$1090 | 2025-02-27 | |
| 1PlusChem | 1P01EVFP-100mg |
2-(2,4-Dinitrophenyl)isoquinolinium chloride |
33107-14-1 | 95% | 100mg |
$671.00 | 2024-05-05 | |
| A2B Chem LLC | AX72741-100mg |
2-(2,4-Dinitrophenyl)isoquinolinium chloride |
33107-14-1 | 95% | 100mg |
$595.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1250133-100mg |
2-(2,4-Dinitrophenyl)isoquinolinium chloride |
33107-14-1 | 95% | 100mg |
$1030 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1250133-100mg |
2-(2,4-Dinitrophenyl)isoquinolinium chloride |
33107-14-1 | 95% | 100mg |
$1090 | 2025-02-25 |
Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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